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Compound of Interest

Compound Name: Flavokawain A
CAS No.: 37951-13-6
Cat. No.: B3021402
Get Quote
. J

Executive Summary & Compound Profile

Flavokawain A (FKA) is a bioactive chalcone derived from Piper methysticum (Kava).[1][2]
While often perceived as a "natural product,” it is a potent apoptotic agent that functions by
down-regulating anti-apoptotic proteins (XIAP, Survivin) and inducing mitochondrial cell death
pathways.

The Safety Paradox: Because FKA is a research-grade bioactive agent capable of altering cell
cycle regulation, it must be handled with the same rigor as cytotoxic chemotherapy agents,
despite lacking a specific EPA P-list or U-list designation. This guide outlines a self-validating
disposal protocol that prioritizes containment of biological activity.

Physicochemical & Hazard Profile
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Property

Specification

Operational Implication

CAS Number

37951-13-6

Use for waste labeling and

inventory tracking.[3]

Molecular Formula

C1sH180s (MW: 314.[2][3][4][5]
[6]133)

Organic structure suitable for

high-heat incineration.[3]

Physical State

Yellow Crystalline Powder

High risk of particulate
inhalation; use biosafety
cabinet/fume hood.[3]

Solubility

DMSO (>40 mg/mL), Ethanol

Hydrophobic: Do NOT use

water for initial spill cleanup.[3]

GHS Hazards

H302 (Harmful if
swallowed)H315 (Skin Irrit.),
H319 (Eye Irrit.)H335 (Resp.[3]
[71[8] Irrit.)

Standard PPE (Nitrile gloves,
safety goggles) is mandatory.
[3]

Pre-Disposal: Stabilization & Spill Response

Before disposal, the compound must be contained.[9][10] The chemical nature of Flavokawain

A (hydrophobic chalcone) dictates the cleanup solvent.

The "Solvent-First" Protocol

Why: FKA is insoluble in water. Using water on a powder spill will create a slurry that spreads

the contamination rather than lifting it.

the spill to avoid spreading).

Isolate: Mark the area. If powder is airborne, evacuate for 15 minutes to allow settling.

Solubilize: Apply Ethanol (70% or higher) or DMSO to a paper towel (do not pour directly on

Capture: Gently wipe the powder inward from the perimeter to the center.

Decontaminate: Follow with a soap/water wash to remove oily residues.
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» Verify: Inspect under UV light (chalcones often exhibit fluorescence) to ensure no residue

remains.

Waste Stream Segregation Logic

Effective disposal relies on correct segregation at the point of generation. FKA waste generally
falls into three categories: Solid Stock, Solvent Solutions, and Aqueous Media.

Visualization: Disposal Decision Matrix

The following diagram illustrates the logical flow for categorizing FKA waste streams to ensure
regulatory compliance and safety.
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Flavokawain A Waste Generated

Determine Physical State

Solid / Powder

(Expired Stock or Spill Debris) L S

DISPOSAL A:
Solid Hazardous Waste Primary Solvent?
(Label: Toxic/Irritant)

Organic Solvent Aqueous / Media
(DMSO, Ethanol, Methanol) (Cell Culture, Buffers)

DISPOSAL B:
Organic Solvent Waste Concentration?
(Label: Flammable/Toxic)

High Conc. (>1 uM) Trace / Wash Buffer

Check Local Regs

DISPOSAL C: DISPOSAL D:

Biohazard/Chem Waste Bleach Deactivation
(Incineration Required) -> Drain (If permitted)
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Figure 1: Decision matrix for segregating Flavokawain A waste based on physical state and
solvent carrier. Colors indicate decision nodes (Blue), waste categories (Yellow/Green/Red),
and final actions (Grey).

Detailed Disposal Procedures
Stream A: Solid Waste (Pure Compound & Contaminated Solids)

Applicability: Expired powder, contaminated gloves, paper towels from spill cleanup.

Container: Wide-mouth HDPE jar or rigid hazardous waste container.

Labeling: "Hazardous Waste - Solid. Contains: Flavokawain A. Toxic/lrritant."[7]

Protocol: Double-bag all contaminated solids in clear polyethylene bags before placing them
in the rigid container. This prevents dust generation when the waste contractor opens the
bin.

Final Fate: High-temperature incineration.

Stream B: Organic Solvent Waste (Stock Solutions)
Applicability: FKA dissolved in DMSO, Ethanol, or Methanol.

Container: Safety can (flame arrestor equipped) or glass solvent bottle.

e Segregation: Do NOT mix with halogenated solvents (Chloroform/DCM) unless the FKA was
specifically dissolved in them. Keep "Non-Halogenated" streams pure to reduce disposal
costs.

e Labeling: "Hazardous Waste - Liquid. Constituents: DMSO, Ethanol, Flavokawain A (<1%).
Hazard: Flammable, Irritant.”

o Regulatory Note: If the solvent is Ethanol/Methanol, this is a RCRA D001 (Ignitable) waste.

Stream C: Aqueous/Cell Culture Waste

Applicability: Media supernatant containing FKA.
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o The Deactivation Step: While FKA is biodegradable, its bioactivity requires neutralization
before drain disposal (if local regulations permit) or classification as liquid chemical waste.

e Protocol:
o Collect media in a dedicated flask.
o Add household bleach (Sodium Hypochlorite) to a final concentration of 10%.

o Allow to sit for 30 minutes. (Oxidation disrupts the chalcone double bond structure,
reducing bioactivity).

o Preferred Route: Dispose of as "Aqueous Chemical Waste" to be incinerated.

o Alternative Route: If local EHS permits, pH neutralize and flush trace amounts; however,
incineration is the gold standard for bioactive research compounds.

Regulatory Compliance & Transport

o US EPA (RCRA): Flavokawain A is not P-listed or U-listed. However, under 40 CFR 262.11,
the generator must determine if the waste exhibits hazardous characteristics.

o Ignitability (D001): Applicable if in flammable solvents.

o Toxicity:[11][12] Not standard, but "Generator Knowledge" dictates treating it as toxic due
to apoptotic activity.

e DOT Shipping (for waste transport):

o If pure solid: Likely not regulated as Class 6.1 unless acute toxicity data (LD50) proves
<300 mg/kg. (Current data suggests LD50 > 500 mg/kg).

o Recommendation: Ship as "Non-Regulated Chemical Waste" unless mixed with regulated
solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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